Cas no 62070-04-6 (2-Butenethioamide, 3-(hexylamino)-N-phenyl-)

• Product name: 2-Butenethioamide, 3-(hexylamino)-N-phenyl-
• CAS No: 62070-04-6
• MF: C₁₆H₂₄N₂S
• MW: 276.440162658691
• CID: 1635845

2-Butenethioamide, 3-(hexylamino)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, 3-(hexylamino)-N-phenyl-

• Inchi： 1S/C16H24N2S/c1-3-4-5-9-12-17-14(2)13-16(19)18-15-10-7-6-8-11-15/h6-8,10-11,13,17H,3-5,9,12H2,1-2H3,(H,18,19)
• InChI Key： DRATXVVXTUGQPN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=S)C=C(NCCCCCC)C

Computed Properties

• Exact Mass: 276.16622

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Melting Point: 59-61 °C
• Boiling Point: 388.4±44.0 °C(Predicted)
• PSA: 24.06
• pka: 10.97±0.70(Predicted)